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Compound of Interest

3-Ethyl-5-methylisoxazole-4-
Compound Name:
carboxylic acid

Cat. No.: B099259

Technical Guide: 3-Ethyl-5-methylisoxazole-4-
carboxylic acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 3-Ethyl-5-methylisoxazole-4-carboxylic acid. The information is intended
for researchers, scientists, and professionals in the field of drug development who are
interested in the chemical and physical characteristics of this compound.

Molecular Structure and Identification

3-Ethyl-5-methylisoxazole-4-carboxylic acid is a substituted isoxazole, a class of five-
membered heterocyclic compounds containing one nitrogen and one oxygen atom in adjacent
positions. The isoxazole ring is a common scaffold in medicinal chemistry, known to be a part of
various biologically active molecules.
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Identifier Value
IUPAC Name 3-ethyl-5-methylisoxazole-4-carboxylic acid
CAS Number 17147-85-2[1]

Molecular Formula

C7H9NO3[1]

Molecular Weight

155.15 g/mol [1]

Canonical SMILES

CCC1=C(C(=0)0)C(=NO1)C[1]

InChl

INChI=1S/C7HINO3/c1-3-5-6(7(9)10)4(2)11-8-
5/h3H2,1-2H3,(H,9,10)[1]

InChlKey

RSWFHHWVFZWIMV-UHFFFAOYSA-N[1]

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 3-Ethyl-5-

methylisoxazole-4-carboxylic acid is provided below. It is important to note that experimental

data for several of these properties are not readily available in the literature.

Property

Value

Source

Physical State

Solid, white to cream

Commercial Suppliers

powder[1][2]
Melting Point 121-125 °CJ[1] Sigma-Aldrich
pKa (Predicted) 2.42 +£0.32 ChemicalBook
Limited solubility is expected in
. o o General knowledge on
Solubility water, with higher solubility in

polar organic solvents.[1][2]

isoxazoles

logP (Predicted)

Data not available

Spectroscopic Data
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Detailed experimental spectroscopic data for 3-Ethyl-5-methylisoxazole-4-carboxylic acid
are not widely available in public databases. Researchers are advised to acquire their own
analytical data for structural confirmation.

Synthesis and Experimental Protocols

The synthesis of 3-Ethyl-5-methylisoxazole-4-carboxylic acid can be achieved through a
two-step process involving the synthesis of the corresponding ethyl ester followed by
hydrolysis.

Step 1: Synthesis of Ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate

A detailed and reliable protocol for the synthesis of the ethyl ester precursor has been
published in Organic Syntheses. The procedure involves the reaction of ethyl 3-
pyrrolidinocrotonate with 1-nitropropane in the presence of triethylamine and phosphorus
oxychloride.

Experimental Protocol (Adapted from Organic Syntheses)

o Materials: Ethyl B-pyrrolidinocrotonate, 1-nitropropane, triethylamine, chloroform,
phosphorus oxychloride, 6 N hydrochloric acid, 5% aqueous sodium hydroxide, saturated
brine, anhydrous magnesium sulfate.

e Procedure:

o Ethyl B-pyrrolidinocrotonate (1.00 mole), 1-nitropropane (1.29 mole), and triethylamine are
dissolved in chloroform in a three-necked flask fitted with a dropping funnel and a gas-inlet
tube.

o The flask is cooled in an ice bath under a nitrogen atmosphere.

o A solution of phosphorus oxychloride (1.11 mole) in chloroform is added slowly from the
dropping funnel while stirring.

o After the addition is complete, the reaction mixture is poured into a separatory funnel and
washed with cold water.
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o The chloroform layer is washed with 6 N hydrochloric acid, followed by 5% aqueous
sodium hydroxide and saturated brine.

o The organic layer is dried over anhydrous magnesium sulfate and filtered.

o The solvent is removed using a rotary evaporator, and the product is distilled under
vacuum to yield ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate.

Step 2: Hydrolysis to 3-Ethyl-5-methylisoxazole-4-carboxylic acid

The ethyl ester can be hydrolyzed to the carboxylic acid using a strong acid or base. A general
procedure for the hydrolysis of a similar isoxazole ester is described below.

Experimental Protocol (General Procedure)

o Materials: Ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate, potassium hydroxide, ethanol,
water, hydrochloric acid.

e Procedure:

[e]

A mixture of the ethyl ester, potassium hydroxide, ethanol, and water is stirred at room
temperature for 2 hours, followed by 2 hours at reflux.

The ethanol is removed in vacuo.

[e]

o

The aqueous solution is cooled and acidified with hydrochloric acid.

[¢]

The resulting solid precipitate is filtered, washed with water, and can be further purified by
trituration with a suitable solvent like methanol to yield 3-Ethyl-5-methylisoxazole-4-
carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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